N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C15H22N2O2/c1-12-7-9-17(10-8-12)15(18)16-11-13-3-5-14(19-2)6-4-13/h3-6,12H,7-11H2,1-2H3,(H,16,18)
• InChI Key: TVMRURVFSZQFIN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide, also known as MMPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPC belongs to the class of piperidine derivatives and is known to exhibit analgesic and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of voltage-gated sodium channels, which are responsible for the transmission of pain signals. By blocking these channels, N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide reduces the transmission of pain signals, leading to its analgesic effects. N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide has also been shown to inhibit the production of pro-inflammatory cytokines, which contributes to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide has been shown to exhibit analgesic and anti-inflammatory effects in various animal models. It has been shown to reduce pain sensitivity and inflammation in models of neuropathic pain, inflammatory pain, and arthritis. N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide has also been shown to have minimal effects on cardiovascular and respiratory function, making it a potentially safe local anesthetic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide is its potential therapeutic applications as an analgesic and anti-inflammatory agent. It has also been shown to have minimal effects on cardiovascular and respiratory function, making it a potentially safe local anesthetic agent. However, one of the limitations of N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

Further research is needed to fully understand the mechanism of action of N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide and its potential therapeutic applications. Future studies could focus on the development of more soluble derivatives of N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide, as well as the evaluation of its safety and efficacy in clinical trials. Additionally, N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide could be studied for its potential use in the treatment of other disorders such as epilepsy and depression.

Synthesis Methods

The synthesis of N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide involves the reaction of 4-methoxybenzyl chloride with 4-methylpiperidine-1-carboxamide in the presence of a base catalyst such as potassium carbonate. The reaction is carried out under reflux conditions in a polar solvent such as acetonitrile. The resulting product is then purified by column chromatography to obtain pure N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide.

Scientific Research Applications

N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to exhibit analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of chronic pain and inflammation-related disorders. N-[(4-methoxyphenyl)methyl]-4-methylpiperidine-1-carboxamide has also been studied for its potential use as a local anesthetic agent.